![molecular formula C14H15N3O3 B4929230 5-{4-[ethyl(methyl)amino]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B4929230.png)
5-{4-[ethyl(methyl)amino]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-{4-[ethyl(methyl)amino]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione, commonly known as EMABP, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. EMABP is a pyrimidine derivative that has been synthesized by numerous methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits.
Mechanism of Action
The mechanism of action of EMABP is not fully understood, but studies suggest that it may work by inhibiting the activity of enzymes involved in cancer cell growth and inflammation. EMABP has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that play a role in cancer cell growth and invasion. Additionally, EMABP has been shown to inhibit the activity of cyclooxygenase-2, an enzyme that plays a role in inflammation.
Biochemical and Physiological Effects:
EMABP has been shown to have various biochemical and physiological effects. Studies have shown that EMABP can induce apoptosis, or programmed cell death, in cancer cells. Additionally, EMABP has been shown to inhibit angiogenesis, the formation of new blood vessels that supply nutrients to cancer cells. EMABP has also been shown to reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
EMABP has several advantages for lab experiments, including its stability and ease of synthesis. However, EMABP has some limitations, including its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for research on EMABP. One direction is to further investigate its mechanism of action and its potential as an anticancer and anti-inflammatory agent. Another direction is to study the pharmacokinetics and pharmacodynamics of EMABP, including its absorption, distribution, metabolism, and excretion in the body. Additionally, future research could focus on developing novel derivatives of EMABP with improved properties and efficacy.
Synthesis Methods
EMABP can be synthesized using various methods, including the reaction of 4-(ethyl(methyl)amino)benzaldehyde with barbituric acid in the presence of a catalytic amount of acetic acid. Another method involves the reaction of ethyl acetoacetate with 4-(ethyl(methyl)amino)benzaldehyde in the presence of ammonium acetate. EMABP can also be synthesized using other methods, including the reaction of ethyl acetoacetate with 4-(ethyl(methyl)amino)benzaldehyde in the presence of piperidine.
Scientific Research Applications
EMABP has been studied for its potential therapeutic applications, including its use as an anticancer agent. EMABP has been shown to inhibit the growth of cancer cells, including breast cancer, lung cancer, and colon cancer cells. Additionally, EMABP has been studied for its potential as an anti-inflammatory agent, with studies showing that EMABP can reduce inflammation in animal models.
properties
IUPAC Name |
5-[[4-[ethyl(methyl)amino]phenyl]methylidene]-1,3-diazinane-2,4,6-trione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O3/c1-3-17(2)10-6-4-9(5-7-10)8-11-12(18)15-14(20)16-13(11)19/h4-8H,3H2,1-2H3,(H2,15,16,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNMQBIBLXHTTAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C)C1=CC=C(C=C1)C=C2C(=O)NC(=O)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.